Cas no 103863-04-3 (1-ethoxy-4-nitroisoquinoline)

1-ethoxy-4-nitroisoquinoline structure
1-ethoxy-4-nitroisoquinoline structure
Product Name:1-ethoxy-4-nitroisoquinoline
CAS No:103863-04-3
MF:C11H10N2O3
MW:218.20870256424
CID:1139650
PubChem ID:612794
Update Time:2025-04-20

1-ethoxy-4-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 1-ethoxy-4-nitroisoquinoline
    • DB-363562
    • DTXSID80346498
    • CL1055
    • 103863-04-3
    • ALSLVLBKRHXPGR-UHFFFAOYSA-N
    • MDL: MFCD22690587
    • Inchi: 1S/C11H10N2O3/c1-2-16-11-9-6-4-3-5-8(9)10(7-12-11)13(14)15/h3-7H,2H2,1H3
    • InChI Key: ALSLVLBKRHXPGR-UHFFFAOYSA-N
    • SMILES: O(CC)C1C2C=CC=CC=2C(=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 218.06914219g/mol
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.9Ų

1-ethoxy-4-nitroisoquinoline Pricemore >>

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